Cas no 78619-39-3 (Maytansine, 2-de(acetylmethylamino)-30-hydroxy-)

• Product Name: Maytansine, 2-de(acetylmethylamino)-30-hydroxy-
• CAS No: 78619-39-3
• MF: C₃₁H₄₁ClN₂O₁₀
• MW: 637.117648839951
• CID: 571056
• Update Time: 2024-03-01

Maytansine, 2-de(acetylmethylamino)-30-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Maytansine, 2'-de(acetylmethylamino)-30-hydroxy- (9CI)
• Maytansine, 2-de(acetylmethylamino)-30-hydroxy-
• 4,24-Dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosane, maytansine deriv.
• Antibiotic C 15003PHM2
• CID 101312197
• 2'-De[acetyl(methyl)amino]-30-hydroxymaytansine
• 2'-De[methyl(acetyl)amino]-30-hydroxymaytansine
• 30-Hydroxy-3-O-propanoylmaytansinol
• 30-Hydroxyansamitocin P-2
• Antibiotic C-15003PHM2
• C-15003PHM2

• Inchi： 1S/C31H41ClN2O10/c1-7-26(37)43-24-14-25(36)34(4)20-12-19(13-21(40-5)27(20)32)11-18(16-35)9-8-10-23(41-6)31(39)15-22(42-29(38)33-31)17(2)28-30(24,3)44-28/h8-10,12-13,17,22-24,28,35,39H,7,11,14-16H2,1-6H3,(H,33,38)/b10-8-,18-9+/t17-,22+,23-,24?,28+,30+,31+/m1/s1
• InChI Key： FBILNRNPKZLYPU-CXBRHBMWSA-N
• SMILES： ClC1C(=CC2CC(CO)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)(C(CC(N(C)C=1C=2)=O)OC(CC)=O)O4)OC(N3)=O)O)OC)OC |c:8,10|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1130
• XLogP3: 1.3
• Topological Polar Surface Area: 156

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams